Cas no 2470439-61-1 (3-Amino-2-(chloromethyl)propyl acetate)

• Product Name: 3-Amino-2-(chloromethyl)propyl acetate
• CAS No: 2470439-61-1
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD32711079
• CID: 5670804
• PubChem ID: 155819834
• Update Time: 2025-05-19

3-Amino-2-(chloromethyl)propyl acetate Chemical and Physical Properties

Names and Identifiers

• 2470439-61-1
• 3-amino-2-(chloromethyl)propyl acetate
• EN300-27101777
• 3-Amino-2-(chloromethyl)propyl acetate

• MDL： MFCD32711079
• Inchi： 1S/C6H12ClNO2/c1-5(9)10-4-6(2-7)3-8/h6H,2-4,8H2,1H3
• InChI Key： XJLVZCUVJHTSCF-UHFFFAOYSA-N
• SMILES： ClCC(COC(C)=O)CN

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on 3-Amino-2-(chloromethyl)propyl acetate

Research Brief on 3-Amino-2-(chloromethyl)propyl acetate (CAS: 2470439-61-1): Recent Advances and Applications

In recent years, 3-Amino-2-(chloromethyl)propyl acetate (CAS: 2470439-61-1) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis, bioconjugation, and as a building block for more complex chemical entities. The presence of both amino and chloromethyl functional groups makes it a versatile intermediate in organic synthesis, enabling the development of novel therapeutic agents and biomaterials.

Recent studies have focused on optimizing the synthesis of 3-Amino-2-(chloromethyl)propyl acetate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a streamlined synthetic route that reduces byproduct formation and enhances scalability. The researchers employed a combination of protective group strategies and catalytic methods to achieve high selectivity, which is critical for pharmaceutical applications. This advancement addresses previous challenges related to the instability of the chloromethyl group under certain reaction conditions.

In the context of drug development, 3-Amino-2-(chloromethyl)propyl acetate has been investigated as a key intermediate in the synthesis of targeted therapies. For instance, a recent study demonstrated its utility in the construction of antibody-drug conjugates (ADCs), where it serves as a linker between the antibody and the cytotoxic payload. The chloromethyl group facilitates efficient conjugation, while the acetate moiety enhances solubility and stability. These properties are particularly valuable in the design of next-generation ADCs with improved pharmacokinetic profiles.

Beyond its role in drug synthesis, this compound has also been explored in materials science. A 2024 study published in ACS Biomaterials Science & Engineering highlighted its use in the development of biodegradable polymers. The researchers incorporated 3-Amino-2-(chloromethyl)propyl acetate into polymer backbones to create materials with tunable degradation rates and mechanical properties. These findings open new avenues for applications in drug delivery systems and tissue engineering, where controlled release and biocompatibility are paramount.

Despite these promising developments, challenges remain in the widespread adoption of 3-Amino-2-(chloromethyl)propyl acetate. Issues such as potential toxicity of the chloromethyl group and the need for further optimization of synthetic protocols warrant additional research. However, ongoing studies are addressing these concerns, with a focus on developing safer derivatives and more efficient production methods. The compound's versatility and potential for innovation continue to drive interest in both academic and industrial settings.

In conclusion, 3-Amino-2-(chloromethyl)propyl acetate (CAS: 2470439-61-1) represents a valuable tool in chemical biology and pharmaceutical research. Recent advancements in its synthesis and applications underscore its potential to contribute to the development of novel therapeutics and biomaterials. Future research will likely focus on expanding its utility while mitigating any associated risks, paving the way for new breakthroughs in the field.